N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea

• IUPAC Name: 1-tert-butyl-3-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]urea
• InChI: InChI=1S/C16H22N4O4/c1-16(2,3)19-15(21)17-9-13-18-14(20-24-13)10-6-7-11(22-4)12(8-10)23-5/h6-8H,9H2,1-5H3,(H2,17,19,21)
• InChI Key: YTFIKULHIJBSSL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NCC1=NC(=NO1)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C16H22N4O4
• Molecular Weight: 334.37 g/mol

Description

N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea, also known as DMU-212, is a chemical compound that has been extensively studied for its potential therapeutic properties. DMU-212 belongs to the class of oxadiazole derivatives, which have shown promising results in various scientific studies.

Mechanism of Action

N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea exerts its therapeutic effects by modulating various cellular signaling pathways. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer. N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea also activates the Nrf2-ARE pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, and protect against oxidative stress. N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea has also been shown to improve insulin sensitivity and reduce blood glucose levels in animal models of diabetes.

Advantages and Limitations for Lab Experiments

N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea has several advantages as a research tool. It is a highly pure compound that can be easily synthesized in the laboratory. N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea is also stable under normal laboratory conditions and has a long shelf life. However, one limitation of N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea is that it has not yet been extensively studied in humans, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea. One area of interest is its potential use in treating neurodegenerative disorders such as Alzheimer's disease. N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea has been shown to have neuroprotective effects and may be able to slow the progression of these diseases. Another area of interest is its potential use in combination with other drugs to enhance their therapeutic effects. N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea has been shown to enhance the anti-cancer effects of certain chemotherapy drugs. Future studies may explore the potential of N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea in combination with other drugs for various therapeutic applications.
Conclusion:
In conclusion, N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea is a promising compound that has shown potential in various scientific studies. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea has also been studied for its potential use in treating diabetes, Alzheimer's disease, and other neurodegenerative disorders. While there are still limitations to our understanding of N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea, future research may uncover its full potential as a therapeutic agent.

Synthesis Methods

N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea is synthesized by the reaction of tert-butyl isocyanate with 3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-amine in the presence of a catalytic amount of triethylamine. The reaction yields N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea as a white solid with a high purity of over 99%.

Scientific Research Applications

N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. N-(tert-butyl)-N'-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea has also been studied for its potential use in treating diabetes, Alzheimer's disease, and other neurodegenerative disorders.